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Compound of Interest

Compound Name: Temposil

Cat. No.: B1240356 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Temposil (calcium carbimide). Adherence to these procedures is crucial for

ensuring the safety of all personnel and the protection of our environment. Calcium carbimide,

the active pharmaceutical ingredient in Temposil, is a reactive and hazardous substance

requiring specialized handling and disposal.

Core Safety and Handling Principles
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for calcium carbimide. Always handle this chemical in a well-ventilated area, preferably

within a chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat.

Quantitative Data Summary
The following table summarizes key hazard and disposal information for calcium carbimide.

This data is essential for risk assessment and ensuring compliant disposal.
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Parameter Value/Classification Citation

UN Number 1403 [1]

Hazard Class 4.3 (Dangerous when wet) [1][2]

Packing Group III [1]

Reportable Quantity (RQ) 1000 lbs (454 kg) [1]

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.
[3][4]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of Temposil (calcium carbimide) is

through a licensed professional waste disposal service. This ensures that all local, state, and

federal regulations are met.

1. Segregation and Containerization:

Do not mix calcium carbimide waste with other chemical waste streams, especially aqueous

or acidic waste.

Store waste in its original container whenever possible. If the original container is not

available, use a clearly labeled, compatible, and sealable container.

Handle uncleaned, empty containers as you would the product itself.[1]

2. Labeling and Storage:

Clearly label the waste container as "Hazardous Waste: Calcium Carbimide."

Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible

materials, particularly water and moisture.[1][3][5]

3. Arranging for Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup.
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Provide the waste disposal company with the Safety Data Sheet (SDS) for calcium

carbimide.

Follow all packaging and transportation instructions provided by the disposal service.

4. Disposal of Contaminated Materials:

Any materials that have come into contact with calcium carbimide, such as gloves, absorbent

pads, or weighing papers, must be treated as hazardous waste.

Collect these materials in a designated, sealed, and clearly labeled hazardous waste

container for professional disposal.

5. Empty Container Disposal:

"Empty" containers that held calcium carbimide must be handled as hazardous waste unless

properly decontaminated.

To decontaminate, triple-rinse the container with a suitable non-reactive solvent. Important:

The rinsate from all three rinses must be collected and disposed of as hazardous waste.[6]

After triple-rinsing, deface or remove the original label and dispose of the container in

accordance with your institution's guidelines for decontaminated labware.[6]

Spill Cleanup Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and

ensure the space is well-ventilated.

Eliminate Ignition Sources: As calcium carbimide reacts with moisture to produce flammable

acetylene gas, remove all sources of ignition.[2]

Contain the Spill: Cover the spill with a dry, non-combustible absorbent material such as dry

sand, dry lime, or soda ash. Do not use water.[2]
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Collect the Waste: Carefully sweep the contained material into a sealable, labeled container

for hazardous waste disposal.

Decontaminate the Area: Once the bulk of the material has been collected, decontaminate

the area according to your laboratory's standard operating procedures for hazardous

materials.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Temposil (calcium carbimide).
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Start: Temposil (Calcium Carbimide) for Disposal

Is the material from a spill or contamination?

Follow Spill Cleanup Protocol

Yes

Segregate and Package for Disposal in a Labeled, Sealed Container

No

Contact Licensed Professional Waste Disposal Service

Follow Disposal Company's Instructions and Local Regulations

End: Proper Disposal Completed

Click to download full resolution via product page

Disposal workflow for Temposil (calcium carbimide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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